(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C23H25NO5/c1-14-10-18(25)17(13-24-8-4-5-9-24)23-21(14)22(26)20(29-23)12-15-11-16(27-2)6-7-19(15)28-3/h6-7,10-12,25H,4-5,8-9,13H2,1-3H3/b20-12-
• InChI Key: NMIYBOUIHHIEQB-NDENLUEZSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=C(C=CC(=C3)OC)OC)O2)CN4CCCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=C(C=CC(=C3)OC)OC)/O2)CN4CCCC4)O
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H25NO5 and its molecular weight is 395.455. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of complex molecules with benzylidene, pyrrolidinyl, and dimethoxybenzene components often involves multi-step reactions, including condensations and cyclizations. For instance, the synthesis of pyridine derivatives through the condensation of ammonia, carbonyl-substituted chromenes, and CH acids illustrates the complexity and versatility of synthesizing heterocyclic compounds with similar functional groups (Osipov, Osyanin, & Klimochkin, 2018). Another study discusses the synthesis and characterization of zirconium complexes with CNN pincer ligands, emphasizing the role of photoluminescence and electrochemical properties in developing new materials (Zhang, Petersen, & Milsmann, 2018).

Photophysical Properties and Applications

Compounds with benzylidene and pyrrolidinyl motifs have been explored for their photophysical properties and potential applications in materials science. For example, conducting polymers derived from low oxidation potential monomers based on pyrrole exhibit stable electrical conductivity, highlighting their utility in electronic devices (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996). Additionally, the study of luminescent zirconium complexes with pincer ligands showcases the exploration of intraligand triplet states and their implications for photoredox catalysis (Zhang, Petersen, & Milsmann, 2018).